Cas no 2416243-28-0 (9-oxa-10-azatricyclo4.2.1.1,2,5decane hydrobromide)

• Product Name: 9-oxa-10-azatricyclo4.2.1.1,2,5decane hydrobromide
• CAS No: 2416243-28-0
• MF: C₈H₁₄BrNO
• MW: 220.106861591339
• MDL: MFCD32667191
• CID: 5415796
• PubChem ID: 146155094
• Update Time: 2025-06-29

9-oxa-10-azatricyclo4.2.1.1,2,5decane hydrobromide Chemical and Physical Properties

Names and Identifiers

• EN300-26674135
• Z4438792791
• 2416243-28-0
• 9-Oxa-10-azatricyclo[4.2.1.12,5]decane;hydrobromide
• 9-oxa-10-azatricyclo[4.2.1.1,2,5]decane hydrobromide
• 9-Oxa-10-azatricyclo[4.2.1.12,5]decane, hydrobromide (1:1)
• 9-oxa-10-azatricyclo4.2.1.1,2,5decane hydrobromide

• MDL： MFCD32667191
• Inchi： 1S/C8H13NO.BrH/c1-2-6-8-4-3-7(10-8)5(1)9-6;/h5-9H,1-4H2;1H
• InChI Key： WFYAGBBDJODUHH-UHFFFAOYSA-N
• SMILES： C12OC(CC1)C1NC2CC1.[H]Br

Computed Properties

• Exact Mass: 219.02588g/mol
• Monoisotopic Mass: 219.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-oxa-10-azatricyclo4.2.1.1,2,5decane hydrobromide

Introduction to 9-oxa-10-azatricyclo[4.2.1.1,2,5]decane hydrobromide (CAS No. 2416243-28-0)

9-oxa-10-azatricyclo[4.2.1.1,2,5]decane hydrobromide, identified by the chemical compound code CAS No. 2416243-28-0, is a highly specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of tricyclic molecules, which are known for their complex three-dimensional structures and diverse biological activities. The presence of both oxygen and nitrogen atoms within its ring system imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 9-oxa-10-azatricyclo[4.2.1.1,2,5]decane hydrobromide consists of a fused tricyclic framework with an oxygen atom incorporated into one of the rings and a nitrogen atom in another. This arrangement creates a rigid scaffold that can interact with biological targets in specific ways, potentially leading to novel therapeutic effects. The hydrobromide salt form enhances the solubility and stability of the compound, facilitating its use in various experimental and industrial applications.

In recent years, there has been a growing interest in heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. Among these, tricyclic structures have been particularly studied for their potential as scaffolds for medicinal chemistry. The unique combination of oxygen and nitrogen in 9-oxa-10-azatricyclo[4.2.1.1,2,5]decane hydrobromide makes it an intriguing molecule for exploring new pharmacological pathways.

One of the most compelling aspects of this compound is its potential as a precursor or intermediate in the synthesis of more complex molecules. The tricyclic core can be modified through various chemical reactions to introduce additional functional groups or alter its conformational flexibility. Such modifications are crucial for fine-tuning the biological activity of a compound, ensuring optimal binding to target proteins or enzymes.

Recent research has highlighted the importance of tricyclic compounds in addressing various therapeutic challenges, including inflammation, pain management, and neurodegenerative disorders. Studies have shown that these molecules can exhibit potent effects by interacting with specific receptors or enzymes in the body. For instance, some tricyclic compounds have been found to modulate neurotransmitter systems, offering potential treatments for conditions such as depression and anxiety.

The synthesis of 9-oxa-10-azatricyclo[4.2.1.1,2,5]decane hydrobromide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, have been employed to construct the complex tricyclic framework efficiently. These methods not only improve the scalability of production but also allow for greater control over the stereochemistry of the final product.

The pharmacological profile of 9-oxa-10-azatricyclo[4.2.1.1,2,5]decane hydrobromide is still under active investigation, but preliminary studies suggest that it may possess interesting biological properties worthy of further exploration. Its ability to interact with multiple targets makes it a versatile tool for drug discovery efforts aimed at developing novel therapeutics with improved efficacy and reduced side effects.

In conclusion,9-oxa-10-azatricyclo[4.2.1.1,2,5]decane hydrobromide (CAS No. 2416243-28-0) represents a significant advancement in the field of heterocyclic chemistry and medicinal biology。 Its unique structural features and potential biological activities position it as a valuable asset for researchers seeking to develop innovative treatments for various diseases。 As our understanding of its properties continues to grow， so too will its applications in pharmaceutical research and development。